Cas no 1326926-74-2 (3-[(2-fluorophenyl)methyl]-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-[(2-fluorophenyl)methyl]-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1326926-74-2
• MF: C₂₁H₁₇FN₂OS₂
• MW: 396.500885725021
• CID: 5322970
• Update Time: 2025-05-30

3-[(2-fluorophenyl)methyl]-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorobenzyl)-2-[(3-methylbenzyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one
• 3-[(2-fluorophenyl)methyl]-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• STL125760
• 3-(2-fluorobenzyl)-2-((3-methylbenzyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one
• 3-[(2-fluorophenyl)methyl]-2-[(3-methylphenyl)methylsulfanyl]thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C21H17FN2OS2/c1-14-5-4-6-15(11-14)13-27-21-23-18-9-10-26-19(18)20(25)24(21)12-16-7-2-3-8-17(16)22/h2-11H,12-13H2,1H3
• InChI Key： LQLYEMQMLWGXPF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)C1=NC2C=CSC=2C(N1CC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 572
• XLogP3: 5.3
• Topological Polar Surface Area: 86.2

Additional information on 3-[(2-fluorophenyl)methyl]-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

Chemical Compound CAS No. 1326926-74-2: 3-[(2-Fluorophenyl)methyl]-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

In the realm of organic chemistry, the compound 3-[(2-fluorophenyl)methyl]-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1326926-74-2) stands out as a fascinating molecule with intricate structural features and promising applications. This compound belongs to the class of thienopyrimidinones, which are known for their unique pharmacological properties. The molecule's structure is characterized by a thieno[3,2-d]pyrimidinone core, which is a fused bicyclic system combining a thiophene ring with a pyrimidine ring. This core is further substituted with two distinct groups: a (2-fluorophenyl)methyl group at position 3 and a (3-methylphenyl)methyl sulfanyl group at position 2. These substituents not only enhance the molecule's structural complexity but also contribute to its potential biological activity.

The synthesis of this compound involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The construction of the thienopyrimidinone core typically begins with the condensation of an appropriate thioamide or thiourea derivative with a carbonyl compound in the presence of an acid catalyst. This step forms the basic bicyclic framework. Subsequent steps involve nucleophilic substitutions or coupling reactions to introduce the desired substituents at positions 2 and 3. For instance, the introduction of the (2-fluorophenyl)methyl group can be achieved through a Friedel-Crafts alkylation or via Suzuki coupling, depending on the specific conditions and reagents used.

Recent studies have focused on understanding the pharmacological properties of this compound and its analogs. Research has shown that thienopyrimidinones exhibit significant activity against various disease targets, including cancer and inflammatory conditions. The presence of electron-withdrawing groups like fluorine in the aromatic substituent enhances the molecule's ability to interact with biological targets through hydrogen bonding and π-π interactions. Additionally, the sulfur atom in the sulfanyl group contributes to the molecule's stability and bioavailability by forming strong S-H bonds that can participate in hydrogen bonding networks within biological systems.

One area of active investigation is the role of this compound in anti-cancer therapy. Preclinical studies have demonstrated that it exhibits potent anti-proliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve inhibition of key enzymes such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs), which are critical for tumor growth and metastasis. Furthermore, computational modeling studies have revealed that this compound can bind effectively to these enzyme targets, providing insights into its therapeutic potential.

Beyond its anti-cancer properties, this compound has also shown promise in modulating inflammatory pathways. Inflammation is a hallmark of numerous chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Experimental data indicate that this compound suppresses pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting nuclear factor kappa B (NF-κB) signaling pathways. This dual functionality makes it a versatile candidate for developing multi-targeted therapies aimed at addressing complex diseases.

The development of this compound into a clinical drug candidate requires further optimization to enhance its pharmacokinetic properties. Current research efforts are focused on improving its solubility and bioavailability through structural modifications such as adding hydrophilic groups or employing pro-drug strategies. Additionally, toxicity studies are being conducted to ensure that this compound has an acceptable safety profile for human use.

In conclusion, CAS No. 1326926-74-2 represents a compelling example of how structural diversity in organic compounds can lead to novel therapeutic agents with broad biomedical applications. Its unique chemical structure, coupled with recent advances in synthetic chemistry and pharmacology, positions it as a promising candidate for future drug development efforts.